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Compound of Interest

Compound Name: Aristolone

Cat. No.: B3028639

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Aristolone, a sesquiterpene used in research. Adherence to these procedures is critical to
ensure personnel safety and environmental protection. Aristolone is classified as harmful if
swallowed, causes skin and eye irritation, and is very toxic to aquatic life with long-lasting
effects.[1][2] Therefore, it must be disposed of as hazardous waste.

Key Safety and Hazard Information

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]
» Skin Irritation (Category 2): Causes skin irritation.[2]
o Eye Irritation (Category 2A): Causes serious eye irritation.[2]

e Acute and Chronic Aquatic Hazard (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Due to its high aquatic toxicity, under no circumstances should Aristolone or its containers be
disposed of down the drain or in regular trash.[1] Avoid release into the environment and collect
any spillage immediately.[1]

Chemical and Physical Properties of Aristolone

The following table summarizes key quantitative data for Aristolone.
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Property Value

Molecular Formula C1sH220[1][3][4]
Molecular Weight 218.33 g/mol [1][5]
Appearance Solid powder[4]

Flash Point 136.11 °C (277.00 °F)[6]
Water Solubility Insoluble[6][7]

Soluble in DMSO, Ethanol, Chloroform,
Other Solubilities Dichloromethane, Ethyl Acetate, Acetone.[5][6]

[7]

Standard Operating Procedure for Aristolone
Disposal

This section provides a step-by-step protocol for the safe handling and disposal of Aristolone
waste.

Personal Protective Equipment (PPE)

Before handling Aristolone waste, ensure you are wearing appropriate PPE:
» Safety glasses or goggles.
o Chemical-resistant gloves (e.g., nitrile).

e Laboratory coat.

Waste Segregation and Collection

Proper segregation is the first step in the disposal workflow.
» Solid Aristolone Waste:

o Collect pure Aristolone, expired material, or contaminated lab debris (e.g., weighing
boats, contaminated filter paper) in a dedicated, leak-proof hazardous waste container.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://dcchemicals.com/msds/MSDS_DCZ-268.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aristolone
https://www.medkoo.com/products/41469
https://dcchemicals.com/msds/MSDS_DCZ-268.html
https://wap.guidechem.com/encyclopedia/aristolone-dic122495.html
https://www.medkoo.com/products/41469
https://www.thegoodscentscompany.com/data/rw1539011.html
https://www.thegoodscentscompany.com/data/rw1539011.html
https://www.selleckchem.com/datasheet/aristolone-S928302-DataSheet.html
https://wap.guidechem.com/encyclopedia/aristolone-dic122495.html
https://www.thegoodscentscompany.com/data/rw1539011.html
https://www.selleckchem.com/datasheet/aristolone-S928302-DataSheet.html
https://www.benchchem.com/product/b3028639?utm_src=pdf-body
https://www.benchchem.com/product/b3028639?utm_src=pdf-body
https://www.benchchem.com/product/b3028639?utm_src=pdf-body
https://www.benchchem.com/product/b3028639?utm_src=pdf-body
https://www.benchchem.com/product/b3028639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The container must be clearly labeled "Hazardous Waste - Aristolone" and include the
chemical formula. These wastes are typically collected in black containers for hazardous
materials.[8]

e Liquid Aristolone Waste (Solutions):

o As Aristolone is insoluble in water but soluble in organic solvents, waste solutions will be
non-aqueous.[6][7]

o Collect all solutions containing Aristolone in a separate, sealed, and clearly labeled
hazardous waste container.

o Label the container "Hazardous Waste - Aristolone in [Name of Solvent]". Do not mix with
other solvent waste streams unless permitted by your institution's safety office.
Halogenated and non-halogenated solvents should generally be kept separate.[9][10]

e Contaminated Sharps:

o Any sharps (needles, razor blades, etc.) contaminated with Aristolone must be placed in
a designated sharps container for hazardous chemical waste.

o Empty Containers:

o Rinse the empty container three times with a suitable organic solvent (e.g., ethanol or
acetone) in which Aristolone is soluble.[5][7]

o Collect the rinsate and dispose of it as liquid Aristolone waste.

o Once rinsed, deface or remove the original label. The container can then be disposed of
according to your institution's guidelines for chemically rinsed glass or plastic.[10]

Storage of Waste

» Store all hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

o Keep containers tightly sealed to prevent spills or evaporation.[2]
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Final Disposal

 All collected Aristolone waste must be disposed of through an approved hazardous waste

disposal service.[1]

» Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

pickup.

o Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.[8] The waste will likely be incinerated at a permitted hazardous waste treatment
facility.[8]

Aristolone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
different forms of Aristolone waste.
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Caption: Aristolone Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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